Cas no 4111-09-5 (Pentanenitrile,2-hydroxy-2-methyl-)

• Product Name: Pentanenitrile,2-hydroxy-2-methyl-
• CAS No: 4111-09-5
• MF: C₆H₁₁NO
• MW: 113.157641649246
• CID: 324996
• PubChem ID: 10898680
• Update Time: 2025-04-19

Pentanenitrile,2-hydroxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Pentanenitrile,2-hydroxy-2-methyl-
• 2-cyanopentan-2-ol; 2-hydroxy-2-methylpentanenitrile
• 4111-09-5
• SCHEMBL6052962
• 2-Pentanonecyanohydrin (4111-09-5)
• MFCD12169387
• 2-cyano-2-pentanol
• starbld0037312
• LS-11971
• 2-hydroxy-2-methylpentanenitrile
• AKOS009471465

• Inchi： 1S/C6H11NO/c1-3-4-6(2,8)5-7/h8H,3-4H2,1-2H3
• InChI Key： DOTBWZRLSYDMSC-UHFFFAOYSA-N
• SMILES： OC(C#N)(C)CCC

Computed Properties

• Exact Mass: 113.08413
• Monoisotopic Mass: 113.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 44Ų

Experimental Properties

• PSA: 44.02